Cas no 13098-90-3 (1-Naphthalenemethanol,1-propanoate)

• Product Name: 1-Naphthalenemethanol,1-propanoate
• CAS No: 13098-90-3
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 220892
• PubChem ID: 13262702
• Update Time: 2025-04-19

1-Naphthalenemethanol,1-propanoate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanol,1-propanoate
• naphthalen-1-ylmethyl propanoate
• 1-Menaphthylpropionate
• 1-Naphthalenemethanol, propionate (8CI)
• 1-Naphthalenemethanol,propanoate (9CI)
• 1-Naphthalenemethanol, propanoate
• UNII-2EO074N67F
• 1-NAPHTHALENEMETHANOL, 1-PROPANOATE
• Q27254630
• (Naphthalen-1-yl)methyl propanoate
• 13098-90-3
• SCHEMBL8400366
• AI3-30448
• 2EO074N67F
• DTXSID80926991
• 1-Naphthylmethyl propionate
• 1-NAPHTHALENEMETHANOL, PROPIONATE

• Inchi： 1S/C14H14O2/c1-2-14(15)16-10-12-8-5-7-11-6-3-4-9-13(11)12/h3-9H,2,10H2,1H3
• InChI Key： XTWNWFAPWQBZRT-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)CC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų